Cas no 200007-25-6 (CHALCONE DYE)

• Product Name: CHALCONE DYE
• CAS No: 200007-25-6
• MF: C₂₆H₂₂O₆
• MW: 430.449287891388
• CID: 908828
• Update Time: 2023-03-31

CHALCONE DYE Chemical and Physical Properties

Names and Identifiers

• CHALCONE DYE
• 2-Propen-1-one, 3,3'-(1,4-phenylene)bis[1-(4-hydroxy-3-methoxyphenyl)-

• Inchi： 1S/C26H22O6/c1-31-25-15-19(9-13-23(25)29)21(27)11-7-17-3-5-18(6-4-17)8-12-22(28)20-10-14-24(30)26(16-20)32-2/h3-16,29-30H,1-2H3
• InChI Key： SUIMYYLDVNIFIK-UHFFFAOYSA-N
• SMILES： C1(C=CC(C2=CC=C(O)C(OC)=C2)=O)=CC=C(C=CC(C2=CC=C(O)C(OC)=C2)=O)C=C1

Computed Properties

• Exact Mass: 430.142
• Monoisotopic Mass: 430.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 93.1A^2